Cas no 2172546-66-4 (1-tert-butyl 5-(9H-fluoren-9-ylmethyl) 1,2,5-triazepane-1,5-dicarboxylate)

• Product Name: 1-tert-butyl 5-(9H-fluoren-9-ylmethyl) 1,2,5-triazepane-1,5-dicarboxylate
• CAS No: 2172546-66-4
• MF: C₂₄H₂₉N₃O₄
• MW: 423.504766225815
• CID: 6429518
• PubChem ID: 165592010
• Update Time: 2025-06-09

1-tert-butyl 5-(9H-fluoren-9-ylmethyl) 1,2,5-triazepane-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 5-(9H-fluoren-9-ylmethyl) 1,2,5-triazepane-1,5-dicarboxylate
• 2172546-66-4
• EN300-1653387

• Inchi： 1S/C24H29N3O4/c1-24(2,3)31-23(29)27-15-14-26(13-12-25-27)22(28)30-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21,25H,12-16H2,1-3H3
• InChI Key： AQYJAWOFVLADRJ-UHFFFAOYSA-N
• SMILES： O(C(N1CCNN(C(=O)OC(C)(C)C)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 423.21580641g/mol
• Monoisotopic Mass: 423.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.1Ų

Additional information on 1-tert-butyl 5-(9H-fluoren-9-ylmethyl) 1,2,5-triazepane-1,5-dicarboxylate

Comprehensive Overview of 1-tert-butyl 5-(9H-fluoren-9-ylmethyl) 1,2,5-triazepane-1,5-dicarboxylate (CAS No. 2172546-66-4)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-tert-butyl 5-(9H-fluoren-9-ylmethyl) 1,2,5-triazepane-1,5-dicarboxylate (CAS No. 2172546-66-4) has emerged as a compound of significant interest. This molecule, characterized by its unique triazepane core and protective fluorenylmethyl and tert-butyl groups, is widely utilized in peptide synthesis and medicinal chemistry. Researchers are increasingly focusing on its applications due to its stability and versatility in carboxylate protection strategies, making it a valuable tool in drug discovery pipelines.

The structural complexity of 1-tert-butyl 5-(9H-fluoren-9-ylmethyl) 1,2,5-triazepane-1,5-dicarboxylate offers insights into modern heterocyclic chemistry. Its 1,2,5-triazepane scaffold is a rare motif that has garnered attention for its potential in designing novel bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such intermediates, as they align with the demand for sustainable and efficient synthetic routes. This compound’s role in peptide coupling and protecting group chemistry is frequently discussed in academic forums and industry publications.

One of the most searched questions related to this compound is: "How does 1-tert-butyl 5-(9H-fluoren-9-ylmethyl) 1,2,5-triazepane-1,5-dicarboxylate enhance peptide synthesis efficiency?" The answer lies in its dual carboxylate protection capability, which minimizes side reactions and improves yield. Additionally, its fluorenylmethyl group (Fmoc) is compatible with standard solid-phase peptide synthesis (SPPS) protocols, a feature highly valued by researchers optimizing high-throughput screening workflows.

From an industrial perspective, the scalability of CAS No. 2172546-66-4 is a critical factor. Manufacturers are investing in advanced continuous flow chemistry techniques to produce this compound with higher purity and lower environmental impact. This aligns with the global push toward sustainable pharmaceuticals, a topic dominating conferences and patent filings. The compound’s stability under various pH conditions also makes it a candidate for prodrug development, another hot topic in precision medicine.

In summary, 1-tert-butyl 5-(9H-fluoren-9-ylmethyl) 1,2,5-triazepane-1,5-dicarboxylate represents a convergence of innovation in organic synthesis and drug design. Its multifaceted applications, from peptide therapeutics to catalysis, underscore its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing challenges in bioconjugation and targeted drug delivery systems.